Cas no 114676-93-6 (tert-butyl (2R,4R)-4-hydroxy-2-methylpyrrolidine-1-carboxylate)

Tert-butyl (2R,4R)-4-hydroxy-2-methylpyrrolidine-1-carboxylate is a chiral pyrrolidine derivative widely employed as a key intermediate in organic synthesis and pharmaceutical applications. Its stereochemically defined (2R,4R) configuration ensures high enantioselectivity in asymmetric reactions, making it valuable for constructing complex molecular frameworks. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. The hydroxyl group at the 4-position offers further functionalization versatility. This compound is particularly useful in peptidomimetics and bioactive molecule synthesis, where precise stereocontrol is critical. Its well-characterized reactivity and compatibility with diverse reaction conditions make it a reliable choice for researchers in medicinal chemistry and catalysis.

tert-butyl (2R,4R)-4-hydroxy-2-methylpyrrolidine-1-carboxylate structure

114676-93-6 structure

Product Name:tert-butyl (2R,4R)-4-hydroxy-2-methylpyrrolidine-1-carboxylate

CAS No:114676-93-6

MF:C₁₀H₁₉NO₃

MW:201.262763261795

MDL:MFCD11109735

CID:63087

PubChem ID:14117010

Update Time:2025-06-08

tert-butyl (2R,4R)-4-hydroxy-2-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- (2R,4R)-tert-Butyl 4-hydroxy-2-methylpyrrolidine-1-carboxylate
- (2R,4R)-1-(tert-Butoxycarbonyl)-4-hydroxy-2-methylpyrrolidine
- (2R,4R)-4-Hydroxy-2-methyl-1-pyrrolidinecarboxylic acid 1,1-dimethylethyl ester
- (2R,4R)-N-Boc-4-hydroxy-2-methylpyrrolidine
- (2R,4R)-1-(butoxycarbonyl)-4-hydroxy-2-methylpyrrolidine
- (2R,4R)-1-(t-butoxycarbonyl)-4-hydroxy-2-methylpyrrolidine
- (2R,4R)-1-Boc-2-methyl-4-hydroxypyrrolidine
- (2R,4R)-tert-butyl 4-hydroxy-2-methylpyrro
- (2R,4R)-4-Hydroxy-2-methyl-1-pyrrolidinecarboxylic acid 1,1-dimethylethyl
- tert-butyl (2R,4R)-4-hydroxy-2-methylpyrrolidine-1-carboxylate
- (2R, 4R)-4-Hydroxy-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester
- AKOS015840329
- 1-Pyrrolidinecarboxylic acid, 4-hydroxy-2-methyl-, 1,1-dimethylethyl ester, (2R,4R)-
- 114676-93-6
- GS-5540
- AC-29642
- CS-0048636
- MFCD11109735
- AMY35431
- SCHEMBL2202251
- EN300-3490199
- BXZADLGAYWRZCR-HTQZYQBOSA-N
- (2R,4R)-1-Boc-4-Hydroxy-2-methylpyrrolidine
- P11072
- tert-Butyl (2R,4R)-4-hydroxy-2-methyl-1-pyrrolidinecarboxylate
- (2R,4R)-tert-Butyl4-hydroxy-2-methylpyrrolidine-1-carboxylate
- MDL： MFCD11109735
- Inchi： 1S/C10H19NO3/c1-7-5-8(12)6-11(7)9(13)14-10(2,3)4/h7-8,12H,5-6H2,1-4H3/t7-,8-/m1/s1
- InChI Key： BXZADLGAYWRZCR-HTQZYQBOSA-N
- SMILES： O[C@H]1CN(C(=O)OC(C)(C)C)[C@H](C)C1

Computed Properties

Exact Mass: 201.13600
Monoisotopic Mass: 201.13649347g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.8Å²
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.1

Experimental Properties

Density: 1.094
Boiling Point: 282 ºC
Flash Point: 125 ºC
Refractive Index: 1.489
PSA: 49.77000
LogP: 1.31450

tert-butyl (2R,4R)-4-hydroxy-2-methylpyrrolidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM128212-1g	tert-butyl (2R,4R)-4-hydroxy-2-methylpyrrolidine-1-carboxylate	114676-93-6	95%	1g	$327	2021-08-05
Chemenu	CM128212-5g	tert-butyl (2R,4R)-4-hydroxy-2-methylpyrrolidine-1-carboxylate	114676-93-6	95%	5g	$982	2021-08-05
Alichem	A109006165-5g	(2R,4R)-tert-Butyl 4-hydroxy-2-methylpyrrolidine-1-carboxylate	114676-93-6	95%	5g	$1060.50	2023-09-04
Alichem	A109006165-10g	(2R,4R)-tert-Butyl 4-hydroxy-2-methylpyrrolidine-1-carboxylate	114676-93-6	95%	10g	$1855.00	2023-09-04
Alichem	A109006165-25g	(2R,4R)-tert-Butyl 4-hydroxy-2-methylpyrrolidine-1-carboxylate	114676-93-6	95%	25g	$3640.00	2023-09-04
TRC	T119010-10mg	tert-butyl (2R,4R)-4-hydroxy-2-methylpyrrolidine-1-carboxylate	114676-93-6		10mg	$ 50.00	2022-06-03
TRC	T119010-50mg	tert-butyl (2R,4R)-4-hydroxy-2-methylpyrrolidine-1-carboxylate	114676-93-6		50mg	$ 160.00	2022-06-03
TRC	T119010-100mg	tert-butyl (2R,4R)-4-hydroxy-2-methylpyrrolidine-1-carboxylate	114676-93-6		100mg	$ 250.00	2022-06-03
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0465-1g	(2R, 4R)-4-Hydroxy-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester	114676-93-6	96%	1g	2874.86CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0465-5g	(2R, 4R)-4-Hydroxy-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester	114676-93-6	96%	5g	8633.07CNY	2021-05-07

tert-butyl (2R,4R)-4-hydroxy-2-methylpyrrolidine-1-carboxylate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:114676-93-6)(2R,4R)-N-Boc-4-羟基-2-甲基吡咯烷

Order Number:LE26932040

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 13:00

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tert-butyl (2R,4R)-4-hydroxy-2-methylpyrrolidine-1-carboxylate Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

114676-93-6 (tert-butyl (2R,4R)-4-hydroxy-2-methylpyrrolidine-1-carboxylate) Related Products

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Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:114676-93-6)(2R,4R)-N-Boc-4-羟基-2-甲基吡咯烷

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry